N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(2-hydroxy-4,5-dimethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2O2S/c1-10-8-13(14(19)9-11(10)2)17-16(21)18-15(20)12-6-4-3-5-7-12/h3-9,19H,1-2H3,(H2,17,18,20,21)
• InChI Key: JPUMQHZROMSLRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)O)NC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide, also known as HDAC inhibitor, is a chemical compound that has been used in scientific research for a variety of purposes. This compound is known for its ability to inhibit histone deacetylase, which plays a crucial role in gene expression and regulation. The purpose of

Mechanism of Action

N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors work by inhibiting the activity of histone deacetylase enzymes, which are responsible for removing acetyl groups from histones. This results in the relaxation of chromatin structure, allowing for increased accessibility of DNA to transcription factors and other regulatory proteins. This increased accessibility leads to changes in gene expression and regulation, which can have a variety of biological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors depend on the specific application and context in which they are used. In cancer treatment, N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors have been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. In neurological disorders, N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors have been shown to promote neuronal survival and regeneration. In epigenetic research, N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors have been used to study gene expression and regulation.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors in lab experiments include their ability to induce changes in gene expression and regulation, their specificity for histone deacetylase enzymes, and their potential for use in cancer treatment and neurological disorders. However, there are also limitations to using N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors, including their potential toxicity and off-target effects, as well as the need for further research to fully understand their mechanisms of action.

Future Directions

There are several future directions for research on N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors, including the development of more specific and potent inhibitors, the exploration of their potential for use in combination therapies, and the investigation of their role in epigenetic inheritance and transgenerational effects. Additionally, further research is needed to fully understand the mechanisms of action of N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors and their potential for use in a variety of scientific research applications.
In conclusion, N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors are a promising class of chemical compounds that have been used in a wide range of scientific research applications. Their ability to inhibit histone deacetylase enzymes has led to their use in cancer treatment, neurological disorders, and epigenetic research. While there are limitations to their use, the potential benefits of N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors make them an important area of study for future research.

Synthesis Methods

The synthesis of N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors involves the reaction of 2-hydroxy-4,5-dimethylbenzamide with carbon disulfide and potassium hydroxide. This reaction results in the formation of N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide. The purity of the compound can be improved through recrystallization or column chromatography.

Scientific Research Applications

N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors have been used in a wide range of scientific research applications, including cancer treatment, neurological disorders, and epigenetics. These inhibitors have been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. In addition, N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors have been used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's by promoting neuronal survival and regeneration. Furthermore, N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibitors have been used in epigenetic research to study gene expression and regulation.